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Compound of Interest

Compound Name: Tribromoethanol

Cat. No.: B1171686

Essential Safety and Handling Guide for
Tribromoethanol

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Tribromoethanol. Adherence to
these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

Tribromoethanol is classified as a hazardous substance.[1][2][3] Understanding its specific
risks is the first step toward safe handling. Key hazards associated with Tribromoethanol are
summarized below.

Hazard Classification Category Hazard Statement
Acute Oral Toxicity Category 4 Harmful if swallowed.[1][2][3]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]
Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2
Irritation [1][2][3]
Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1][2][3]
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

Tribromoethanol to minimize exposure and prevent injury.[4] The minimum required PPE is

detailed below.

Protection Type

Required PPE

Specifications and
Recommendations

Eye and Face Protection

Safety goggles or a face shield

Must be worn to protect
against splashes.[3][4] Safety
glasses must be worn beneath

a face shield.[5]

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
the minimum requirement.[5] It
is recommended to change
gloves frequently, especially
after direct contact with the

substance.[6]

Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn.[4][6] Consider
a chemical apron for tasks with

a high risk of splashing.[6]

Respiratory Protection

Dust respirator

A MSHA/NIOSH-approved
respirator is necessary to
prevent inhalation, especially
when handling the powder
form where dust may be

generated.[4]

Foot Protection

Closed-toe shoes

Shoes must cover the entire
foot; perforated shoes or
sandals are not permitted in
areas where chemicals are
handled.[6][7]
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Operational Plan: Safe Handling and Storage
Protocols

Engineering Controls:

» Ventilation: Always handle Tribromoethanol in a well-ventilated area.[1][2] Use local
exhaust ventilation, such as a chemical fume hood, to control airborne levels, especially
when dust or fumes may be generated.[4]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[2]

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly donned. Read the Safety
Data Sheet (SDS) thoroughly.

e Weighing: Handle solid Tribromoethanol in a manner that minimizes dust generation.[8]

e Solution Preparation: When preparing solutions, do so within a chemical fume hood.[9] Be
aware that Tribromoethanol is light-sensitive and hygroscopic (absorbs moisture from the
air).[10][11]

o General Practices: Avoid contact with skin, eyes, and clothing.[2][8] Do not eat, drink, or
smoke in the handling area.[3] Wash hands thoroughly after handling the chemical.[1][8]

Storage Plan:
» Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

o Protect from light.[1][2] Working solutions should be stored in dark or foil-wrapped bottles.
[11]

o Store away from incompatible materials such as strong oxidizing agents.[1][2][8]

o Working solutions of Tribromoethanol should be refrigerated and have a short shelf-life,
typically around two weeks unless stated otherwise.[9][11][12] Stock solutions may be stored

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1171686?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1870606&productDescription=2+2+2-TRIBROMOETHANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC421430100&productDescription=2%2C2%2C2-TRIBROMOETHANOL%2C+9+10GR&vendorId=VN00032119&countryCode=US&language=en
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKiiho.PDF
https://www.fishersci.com/store/msds?partNumber=AC421430100&productDescription=2%2C2%2C2-TRIBROMOETHANOL%2C+9+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1171686?utm_src=pdf-body
https://play.psych.mun.ca/~smilway/MSDS/tribromoethanol.htm
https://research.ncsu.edu/administration/compliance/research-compliance/iacuc/iacuc-procedures-and-guidance/standard-on-use-of-tribromoethanol-avertin/
https://www.benchchem.com/product/b1171686?utm_src=pdf-body
https://louisville.edu/research/iacuc/policy-files/PreparationStorageandUseofTribromoethanol
https://research.uky.edu/sites/default/files/2024-12/preparationanduseoftribromoethanoloravertin.pdf
https://www.fishersci.com/store/msds?partNumber=AC421430100&productDescription=2%2C2%2C2-TRIBROMOETHANOL%2C+9+10GR&vendorId=VN00032119&countryCode=US&language=en
https://play.psych.mun.ca/~smilway/MSDS/tribromoethanol.htm
https://www.chemos.de/import/data/msds/GB_en/75-80-9-A0018844-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1870606&productDescription=2+2+2-TRIBROMOETHANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://play.psych.mun.ca/~smilway/MSDS/tribromoethanol.htm
https://www.fishersci.com/store/msds?partNumber=AAA1870606&productDescription=2+2+2-TRIBROMOETHANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC421430100&productDescription=2%2C2%2C2-TRIBROMOETHANOL%2C+9+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1870606&productDescription=2+2+2-TRIBROMOETHANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC421430100&productDescription=2%2C2%2C2-TRIBROMOETHANOL%2C+9+10GR&vendorId=VN00032119&countryCode=US&language=en
https://research.uky.edu/sites/default/files/2024-12/preparationanduseoftribromoethanoloravertin.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1870606&productDescription=2+2+2-TRIBROMOETHANOL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC421430100&productDescription=2%2C2%2C2-TRIBROMOETHANOL%2C+9+10GR&vendorId=VN00032119&countryCode=US&language=en
https://play.psych.mun.ca/~smilway/MSDS/tribromoethanol.htm
https://www.benchchem.com/product/b1171686?utm_src=pdf-body
https://research.ncsu.edu/administration/compliance/research-compliance/iacuc/iacuc-procedures-and-guidance/standard-on-use-of-tribromoethanol-avertin/
https://research.uky.edu/sites/default/files/2024-12/preparationanduseoftribromoethanoloravertin.pdf
https://www.wikihow.health/Dispose-of-Avertin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

for longer periods, often up to six months if refrigerated or frozen and protected from light.[9]
[10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
Tribromoethanol.

First-Aid Measures

Exposure Route First-Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]
Eye Contact ]

Remove contact lenses if present and easy to

do.[1] Seek medical attention.

Wash off immediately with plenty of soap and
) water for at least 15 minutes.[1][2] Remove
Skin Contact ) ) )
contaminated clothing and wash it before reuse.

[8] If skin irritation occurs, get medical advice.[1]

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If
Inhalation the person is not breathing, give artificial

respiration.[1][2] Seek medical attention if you

feel unwell.[1]

Do NOT induce vomiting.[1][2] Call a physician
i or poison control center immediately.[1][2] Rinse
Ingestion _ ] _
the mouth with water, but only if the person is

conscious.[3]

Spill Response Plan

In the case of a spill, follow the established workflow to ensure safety and proper cleanup.
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Assess Spill Size & Risk

Minor Spill Major Spill
(Manageable by lab personnel) (Unmanageable or hazardous)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

;

Contain Spill with
Inert Absorbent Material

Evacuate Immediate Area

Alert Others & Contact
Emergency Services/EH&S

Sweep or Vacuum Up
(Avoid Dust Formation)

N

Place in Sealed Container
for Hazardous Waste

l

Decontaminate Area
& Equipment

Incident Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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